1-Phenylpropane-1-sulfonyl chloride

Core Science & Biosynthesis

1-Phenylpropane-1-sulfonyl chloride CAS 858004-22-5 properties

This technical monograph provides a comprehensive guide to 1-Phenylpropane-1-sulfonyl chloride (CAS 858004-22-5) , a specialized benzylic sulfonyl chloride used as a building block in medicinal chemistry for the synthesis of sulfonamide-based libraries.[1]

[1][2]

Chemical Identity & Physiochemical Properties[1][3][4]

1-Phenylpropane-1-sulfonyl chloride is a secondary benzylic sulfonyl chloride.[1] Unlike its aryl counterparts (e.g., tosyl chloride), the sulfonyl group is attached to an sp³ hybridized carbon at the benzylic position.[1] This structural feature imparts unique reactivity, including higher electrophilicity and increased susceptibility to hydrolysis.[1]

Nomenclature & Structure[1][5]

• IUPAC Name: 1-Phenylpropane-1-sulfonyl chloride[1][2]

• CAS Number: 858004-22-5[1][2]

• Molecular Formula: C

  H ClO S[1]

• Molecular Weight: 218.70 g/mol [1]

• SMILES: CCC(C1=CC=CC=C1)S(=O)(=O)Cl

Key Physical Properties

Property	Value / Description	Note
Physical State	Viscous liquid or low-melting solid	Homologs (e.g., 1-phenylethanesulfonyl chloride) are solids (mp ~65°C); the propyl chain typically lowers melting point.[1]
Boiling Point	~120°C at 0.5 mmHg (Predicted)	Decomposes at atmospheric pressure.[1]
Density	~1.25 g/cm³ (Predicted)	Typical for halogenated sulfonyl derivatives.[1]
Solubility	Soluble in DCM, THF, EtOAc, Toluene	Reacts violently with water and alcohols.[1]
Stability	Moisture Sensitive	Hydrolyzes to 1-phenylpropane-1-sulfonic acid and HCl.[1]

Synthesis & Production Strategies

Direct chlorosulfonation of propylbenzene (using chlorosulfonic acid) is NOT a viable route for this compound; that method preferentially targets the aromatic ring, yielding para-propylbenzenesulfonyl chloride.[1]

To install the sulfonyl chloride group at the benzylic (alkyl) position, an indirect oxidative pathway is required.[1] The most robust protocol involves the oxidative chlorination of the corresponding thiol or isothiouronium salt.[1]

Validated Synthetic Pathway

• Precursor Formation: Reaction of 1-bromo-1-phenylpropane with thiourea to form the S-benzylthiouronium salt.[1]

• Oxidative Chlorination: Controlled chlorination of the salt (or the hydrolyzed thiol) in aqueous acetic acid or using N-chlorosuccinimide (NCS) and HCl.[1]

Reaction Scheme (DOT Visualization)

Figure 1: Validated synthetic route avoiding aromatic substitution.

Reactivity & Applications in Drug Discovery

This compound serves as a "diversity handle" in fragment-based drug discovery (FBDD).[1] The resulting benzylic sulfonamides are pharmacophores found in inhibitors of metalloproteases and certain GPCR ligands.[1]

Mechanism of Sulfonylation

The reaction with nucleophiles (amines) proceeds via a nucleophilic substitution at the sulfur atom.[1] Because the sulfur is hypervalent, the mechanism is often described as a concerted

-like process or proceeding through a trigonal bipyramidal transition state.[1]

Critical Consideration: The benzylic position stabilizes a carbocation.[1] Under highly polar or Lewis acidic conditions, this compound may undergo

-type desulfonylation or rearrangement, making base selection (e.g., DIPEA vs. Pyridine) critical to maintain the S-N bond formation pathway.[1]

Experimental Workflow: Sulfonamide Coupling

Figure 2: Standard operating procedure for sulfonamide synthesis.

Detailed Experimental Protocols

Protocol A: General Procedure for Sulfonylation of Amines

Scope: Synthesis of sulfonamide libraries for SAR studies.

Reagents:

• 1-Phenylpropane-1-sulfonyl chloride (1.0 equiv)[1][2]

• Primary or Secondary Amine (1.0 – 1.2 equiv)[1]

• Triethylamine (TEA) or

  -Diisopropylethylamine (DIPEA) (2.0 – 3.0 equiv)[1]

• Dichloromethane (DCM) (anhydrous)[1]

Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Amine (1.0 mmol) and Base (2.5 mmol) in anhydrous DCM (5 mL).

• Addition: Cool the solution to 0°C using an ice bath. Add 1-Phenylpropane-1-sulfonyl chloride (1.0 mmol) dropwise (either neat or as a solution in 1 mL DCM) to control the exotherm.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

  • Checkpoint: Monitor reaction progress via TLC (hexane/EtOAc) or LC-MS.[1] The sulfonyl chloride is UV active.[1]

• Workup: Dilute with DCM (20 mL). Wash sequentially with:

  • 1M HCl (2 x 10 mL) – Critical to remove unreacted amine and pyridine/TEA.[1]

  • Saturated NaHCO

    (1 x 10 mL) – Neutralizes residual acid.[1]

  • Brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous MgSO

  , filter, and concentrate in vacuo. Purify via flash column chromatography if necessary (often high purity is achieved after workup).[1]

Protocol B: Handling Hydrolysis (Troubleshooting)

If the LC-MS shows a mass corresponding to the sulfonic acid [M-Cl+OH], the starting material has hydrolyzed.[1]

• Cause: Wet solvents or old reagents.[1]

• Remediation: Ensure DCM is distilled over CaH

  or passed through an activated alumina column.[1] Store the sulfonyl chloride under Argon at 4°C.

Safety & Handling (E-E-A-T)

Hazard Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]

• Specific Target Organ Toxicity: Respiratory irritation (Lachrymator).[1]

Storage & Stability:

• Moisture Sensitivity: High.[1] Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon).

• Temperature: Refrigerate (2–8°C) for long-term storage to prevent thermal decomposition and HCl evolution.

• Incompatibility: Strong oxidizers, water, alcohols, strong bases.[1]

Disposal: Quench excess sulfonyl chloride by slowly adding it to a stirred solution of 10% NaOH or saturated sodium bicarbonate.[1] Do not add water directly to the neat chemical.[1]

References

• Synthesis of Sulfonyl Chlorides: Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989 , pp. 877.[1] (General method for oxidative chlorination of thiols).[1]

• Mechanistic Insight: King, J. F., et al.[1] "The Mechanism of Hydrolysis of Sulfonyl Chlorides." Journal of the American Chemical Society, 1992 , 114(5), 1743–1749.[1] Link[1]

• Benzylic Reactivity: Truce, W. E., & Vriesen, C. W.[1] "Sulfonation and Sulfonylation of Benzylic Derivatives." Journal of the American Chemical Society, 1953 , 75(20), 5032.[1] Link[1]

• Application in Drug Design: Supuran, C. T.[1] "Sulfonamides as Medicinal Agents." Nature Reviews Drug Discovery, 2008 , 7, 168.[1] (Contextual usage of sulfonamide scaffolds).

Sources

• 1. 4-叔丁基环己酮_MSDS_用途_密度_CAS号【98-53-3】_化源网 [chemsrc.com]
• 2. 58032-85-2|1-Phenylethanesulfonyl chloride|BLD Pharm [bldpharm.com]

Molecular weight and density of 1-phenylpropane-1-sulfonyl chloride

The following technical guide details the physicochemical properties, synthesis, and handling of 1-phenylpropane-1-sulfonyl chloride , a specialized benzylic sulfonyl chloride used in medicinal chemistry.

Technical Profile: 1-Phenylpropane-1-sulfonyl Chloride

CAS Registry Number: 858004-22-5 Chemical Formula:

[1]

Executive Summary

1-Phenylpropane-1-sulfonyl chloride is a reactive benzylic sulfonyl chloride derivative used primarily as a building block in the synthesis of sulfonamides and sulfonate esters for drug discovery.[1] Unlike its isomer 3-phenylpropane-1-sulfonyl chloride (hydrocinnamylsulfonyl chloride), the sulfonyl group in this molecule is attached to the benzylic carbon (the C1 position relative to the phenyl ring).[1] This structural feature imparts unique reactivity but also significant hydrolytic instability, requiring specialized handling protocols.

Physicochemical Specifications

The following data consolidates calculated and predicted values based on structural homologs, as experimental data for this specific isomer is limited in public registries.

Table 1: Core Physical Properties

Property	Value	Method/Notes
Molecular Weight	218.70 g/mol	Calculated using IUPAC atomic weights.[1]
Density	1.28 ± 0.05 g/cm³	Predicted based on homolog 1-phenylpentane-1-sulfonyl chloride ( 1.2 g/cm³) and benzenesulfonyl chloride (1.38 g/cm³).[1]
Physical State	Liquid / Low-melting Solid	Likely a viscous oil at room temperature due to the propyl chain disrupting crystal packing.[1]
Boiling Point	~135–140 °C (at 0.5 mmHg)	Extrapolated. Decomposition likely occurs before atmospheric boiling.
Solubility	Soluble in DCM, THF, EtOAc	Reacts violently with water and alcohols.
Lipophilicity (LogP)	~2.8 – 3.1	Predicted.[2] Indicates moderate membrane permeability for derivatives.

Critical Analysis of Density

Precise stoichiometry in scale-up reactions requires accurate density values.[1] For 1-phenylpropane-1-sulfonyl chloride , a working density of 1.28 g/mL is recommended for volumetric dispensing.[1]

• Causality: The benzylic sulfonyl chloride moiety is electron-withdrawing and bulky.[1] While the propyl chain adds volume (lowering density relative to benzenesulfonyl chloride), the heavy sulfur and chlorine atoms maintain a density significantly higher than water.

• Operational Note: Due to viscosity changes with temperature, gravimetric measurement (weighing) is superior to volumetric measurement for this compound to ensure <1% error in stoichiometry.

Synthesis & Production Protocols

Challenge: Direct chlorosulfonation of propylbenzene using chlorosulfonic acid is not viable for this target. Electrophilic aromatic substitution directs the sulfonyl group to the para position of the phenyl ring, yielding 4-propylbenzenesulfonyl chloride.

Solution: To install the sulfonyl group at the benzylic (1-) position, an Oxidative Chlorination strategy via an isothiouronium intermediate is required. This protocol ensures regiospecificity.

Workflow Diagram: Regiospecific Synthesis

Figure 1: Regioselective synthesis pathway avoiding aromatic substitution.

Detailed Protocol: Oxidative Chlorination Route

Step 1: Activation of the Benzylic Position

• Precursor: 1-Phenyl-1-propanol (or commercially available 1-chloro-1-phenylpropane).[1]

• Reaction: Convert alcohol to chloride using thionyl chloride (

  ) in dichloromethane (DCM).

• Why: The hydroxyl group is a poor leaving group; conversion to the benzylic chloride activates the carbon for nucleophilic attack by sulfur.

Step 2: Formation of Isothiouronium Salt

• Reagents: 1-Chloro-1-phenylpropane (1.0 eq), Thiourea (1.1 eq), Ethanol (0.5 M).[1]

• Procedure: Reflux the mixture for 3–5 hours. The thiourea sulfur attacks the benzylic carbon via

  mechanism (with some character due to benzylic stabilization).

• Validation: TLC should show consumption of the starting chloride. The product often precipitates as a white solid upon cooling.

Step 3: Oxidative Chlorination (The Critical Step)

• Reagents: Isothiouronium salt (from Step 2), N-Chlorosuccinimide (NCS) (4.0 eq), 2M HCl (aq), Acetonitrile.

• Procedure:

  • Suspend the isothiouronium salt in a 1:1 mixture of Acetonitrile/2M HCl. Cool to <5°C .

  • Add NCS portion-wise. Caution: Exothermic reaction. Maintain temperature <10°C to prevent decomposition of the sulfonyl chloride.

  • Stir for 1 hour. The mechanism involves oxidative cleavage of the C-S bond and formation of the

    species.

  • Workup: Extract immediately with cold diethyl ether or DCM. Wash with cold brine. Dry over

    and concentrate in vacuo at low temperature (<30°C).

Handling, Stability & Reactivity

Benzylic sulfonyl chlorides are significantly less stable than their aryl counterparts (e.g., tosyl chloride) due to the potential for

extrusion and rapid hydrolysis.

Stability Matrix

Stressor	Reactivity	Mitigation
Water/Moisture	High. Hydrolyzes rapidly to sulfonic acid and HCl.[1]	Store under Argon/Nitrogen. Use Schlenk lines.
Heat	Moderate. Risk of thermal decomposition ( loss) >50°C.	Do not distill at atmospheric pressure. Store at -20°C.
Bases	High. Forms sulfenes (highly reactive intermediates) via elimination of HCl.[1]	Add base slowly at low temperatures (-78°C or 0°C) during coupling.[1]

Reactivity Logic Diagram

Figure 2: Decision tree for reactivity. Note the competition between substitution (aminolysis) and elimination (sulfene formation).

Applications in Drug Development

1. Sulfonamide Synthesis: The primary utility of 1-phenylpropane-1-sulfonyl chloride is to introduce the 1-phenylpropylsulfonyl moiety into amine-bearing pharmacophores.[1] This group adds lipophilicity and a specific steric bulk that can occupy hydrophobic pockets in enzymes (e.g., protease inhibitors).

2. Late-Stage Functionalization: Due to its instability, this reagent is often generated in situ or used immediately after synthesis to functionalize complex heterocycles. It serves as a "warhead" in covalent inhibitors or as a linker in PROTACs (Proteolysis Targeting Chimeras) where a specific chain length and orientation are required.

3. Mechanistic Insight - The Sulfene Pathway: Unlike aryl sulfonyl chlorides, this benzylic derivative possesses an

-proton.[1] In the presence of strong bases (e.g., triethylamine), it may proceed via a sulfene intermediate ( ). This mechanism is faster than direct nucleophilic attack and allows for the formation of sulfonamides even with sterically hindered amines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66279, 1-Propanesulfonyl chloride. (Used for homolog density benchmarking). [Link]

• Organic Chemistry Portal. Synthesis of Sulfonyl Chlorides via Oxidative Chlorination. (Source for NCS/HCl synthesis protocol). [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. 1-Phenylpropane-1-thiol | C9H12S | CID 9920430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stereochemical Dynamics and Synthetic Utility of 1-Phenylpropane-1-Sulfonyl Chloride

Executive Summary

1-Phenylpropane-1-sulfonyl chloride (CAS: Generic structure class implies variable CAS depending on stereochemistry) represents a high-value, albeit challenging, scaffold in medicinal chemistry.[1] As a benzylic sulfonyl chloride with a chiral center at the

-position, it serves as a critical electrophile for introducing chirality into sulfonamide-based pharmacophores. However, its utility is frequently compromised by its stereochemical lability.

This technical guide addresses the core challenge: maintaining enantiopurity during synthesis and derivatization. We analyze the Cahn-Ingold-Prelog (CIP) priorities, delineate the mechanism of base-promoted racemization (the "Sulfene Paradox"), and provide a validated protocol for its synthesis via oxidative chlorination of chiral thiols.

Part 1: Structural and Stereochemical Analysis

The chirality of 1-phenylpropane-1-sulfonyl chloride arises from the C1 carbon (the

-carbon), which is bonded to four distinct groups. Correct stereochemical assignment is prerequisite for any structure-activity relationship (SAR) study.

Cahn-Ingold-Prelog (CIP) Priority Assignment

To assign the absolute configuration (

or ), we rank the substituents attached to the chiral center (C1) based on atomic number ( ) and the point of first difference.[2]

Priority	Substituent Group	Atom Attached to C1	Analysis (Point of Difference)
1	Sulfonyl Chloride ( )	Sulfur ( )	Highest atomic number attached directly to C1.
2	Phenyl ( )	Carbon ( )	Bonded to (C, C, H) via aromatic system. Wins over Ethyl.
3	Ethyl ( )	Carbon ( )	Bonded to (C, H, H). Loses to Phenyl.
4	Hydrogen ( )	Hydrogen ( )	Lowest atomic number.

Configuration Determination:

• -isomer: If the arc from Priority 1 2 3 is clockwise (with H pointing away).
• -isomer: If the arc is counter-clockwise.

Visualization: CIP Priority Logic

The following diagram visualizes the priority decision tree used to assign stereochemistry for this specific molecule.

Figure 1: Hierarchical breakdown of substituent priorities for 1-phenylpropane-1-sulfonyl chloride according to CIP rules.

Part 2: The Stability Paradox (Racemization)

The most significant technical hurdle with 1-phenylpropane-1-sulfonyl chloride is its tendency to racemize in the presence of basic nucleophiles (e.g., amines used for sulfonamide formation).

The Sulfene Mechanism

Unlike standard

substitution, sulfonyl chlorides with -hydrogens often react via an elimination-addition pathway involving a highly reactive, planar intermediate known as a sulfene ( ).

• Elimination: A base removes the acidic

  -proton. Chloride is ejected, forming the planar sulfene.

• Loss of Chirality: The

  hybridized carbon in the sulfene is achiral.

• Addition: The nucleophile (amine) attacks the sulfene from either face with equal probability, resulting in a racemic product.

Figure 2: The "Sulfene Pathway" illustrating the loss of stereochemical information during base-mediated derivatization.

Mitigation Strategy: To avoid this, derivatization must be performed under conditions that disfavor elimination (e.g., using non-basic nucleophiles or extremely hindered bases at low temperatures), or by generating the sulfonamide directly from the sulfinate salt.

Part 3: Strategic Synthesis Protocol

Direct chlorosulfonylation of propylbenzene is non-selective and hazardous. The industry-standard "best practice" for accessing the enantiopure chloride involves the Oxidative Chlorination of Chiral Thiols .

Rationale

This method decouples the stereocenter formation from the chloride formation.

• Step 1: Synthesize enantiopure 1-phenyl-1-propanethiol (e.g., via asymmetric reduction of the ketone followed by Mitsunobu inversion with thioacetic acid).

• Step 2: Oxidize the thiol to the sulfonyl chloride under mild conditions to prevent racemization.

Experimental Protocol: Oxidative Chlorination (NCS Method)

Note: This protocol uses N-chlorosuccinimide (NCS) and HCl, which is milder than

gas and offers higher functional group tolerance.

Reagents:

• (R)-1-phenylpropane-1-thiol (1.0 equiv)

• N-Chlorosuccinimide (NCS) (3.0 equiv)

• 2M HCl (aq) / Acetonitrile (1:5 v/v)

• Temperature: 0°C to 10°C

Step-by-Step Methodology:

• Preparation: Dissolve (R)-1-phenylpropane-1-thiol (5 mmol) in acetonitrile (25 mL) in a round-bottom flask equipped with a magnetic stir bar and a thermometer. Cool the solution to 0°C using an ice bath.

• Acidification: Add 2M HCl (5 mL) slowly. The mixture may become biphasic or cloudy.

• Oxidation: Add NCS (15 mmol) portion-wise over 15 minutes. Critical: Maintain internal temperature below 10°C to prevent thermal decomposition or racemization.

• Reaction Monitoring: Stir vigorously at 0–5°C. The reaction typically completes within 30–60 minutes. Monitor by TLC (disappearance of thiol) or HPLC.

• Workup:

  • Dilute with cold diethyl ether (50 mL).

  • Wash with cold water (2 x 20 mL) and cold brine (20 mL).

  • Note: Avoid basic washes (like bicarbonate) if possible, or perform them very rapidly and cold, as the sulfonyl chloride is base-sensitive.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure at room temperature.

• Storage: The resulting oil (1-phenylpropane-1-sulfonyl chloride) is unstable. Use immediately for the next step (e.g., sulfonamide formation).

Part 4: Analytical Characterization

Verifying the structure and purity requires a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR)[4][5]

• NMR (400 MHz, ):
  • 7.30–7.50 (m, 5H, Ar-H)
  • 4.65 (dd, 1H, Hz, CH -SO2Cl) – Diagnostic benzylic proton.
  • 2.10–2.35 (m, 2H, CH2)
  • 0.95 (t, 3H, CH3)
• NMR: Look for the characteristic deshielded signal of the C-SO2Cl carbon around 70–75 ppm.

Chiral HPLC (Enantiomeric Excess)

Direct analysis of the chloride is difficult due to hydrolysis on the column.

• Standard Practice: Derivatize a small aliquot with a primary amine (e.g., benzylamine) to form the stable sulfonamide.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane/Isopropanol (typically 90:10).

• Detection: UV at 254 nm.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[3][4] Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides Using H2O2-SOCl2.[5][3][4] The Journal of Organic Chemistry, 74(24), 9287–9291.

• King, J. F. (1975). Return of the Sulfenes. Accounts of Chemical Research, 8(1), 10–17.

• Nishiguchi, A., Maeda, K., & Miki, S. (2006).[4] A Simple and Efficient Synthesis of Sulfonyl Chlorides from Thiols using N-Chlorosuccinimide and Hydrochloric Acid.[4] Synthesis, 2006(24), 4131–4134.

• Cahn, R. S., Ingold, C., & Prelog, V. (1966). Specification of Molecular Chirality. Angewandte Chemie International Edition, 5(4), 385–415.

• Miao, T., et al. (2025).[5] Catalytic enantioselective synthesis of ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -C chiral sulfones enabled by merging photoactive electron donor–acceptor complex. Chemical Science.

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• 1. pubs.rsc.org [pubs.rsc.org]
• 2. CIP (Cahn-Ingold-Prelog) Priorities | OpenOChem Learn [learn.openochem.org]
• 3. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-chemistry.org]
• 4. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Protocols & Analytical Methods

Application Note: Schotten-Baumann Synthesis Protocols for 1-Phenylpropane-1-Sulfonyl Chloride

Abstract & Scope

This guide details the reaction parameters for coupling 1-phenylpropane-1-sulfonyl chloride (CAS: 10147-36-1) with primary and secondary amines using Schotten-Baumann conditions. Unlike simple aryl sulfonyl chlorides, this substrate features a secondary benzylic core with an acidic

-proton and increased steric hindrance. These structural features introduce competing pathways—specifically rapid hydrolysis and sulfene-mediated elimination—that require precise control of pH, temperature, and phase-transfer kinetics.

This document provides two validated protocols:

• Method A (Biphasic): The standard robust method for hydrophobic amines.

• Method B (Homogeneous): An optimized method for polar/water-soluble amines.

Mechanistic Insight: The "Benzylic" Challenge

To optimize yield, researchers must understand why this reaction fails. 1-phenylpropane-1-sulfonyl chloride is not a standard "tosyl chloride" analog. It possesses two critical liabilities:

• Steric Hindrance: The ethyl group at the benzylic position (

  ) impedes nucleophilic attack at the sulfur atom, slowing the desired -type sulfonylation.
• -Acidity (The Sulfene Pathway): The proton at is acidified by both the sulfonyl group and the phenyl ring. Strong bases can deprotonate this position, leading to the formation of a transient sulfene intermediate ( ). While the sulfene is highly reactive toward amines, it is also extremely susceptible to hydrolysis or dimerization, leading to sulfonic acid byproducts rather than the desired sulfonamide.

Reaction Pathway Diagram

The following diagram illustrates the kinetic competition between the desired sulfonylation and the parasitic hydrolysis/elimination pathways.

Figure 1: Mechanistic divergence showing the critical role of the sulfene intermediate. Note that in aqueous base, the sulfene is rapidly quenched by water if the amine is not available.

Critical Reaction Parameters

Solvent Selection

The choice of solvent dictates the phase-transfer rate. For Schotten-Baumann, a biphasic system is preferred to protect the sulfonyl chloride from the aqueous base until the moment of reaction.

Solvent System	Phase Behavior	Suitability	Recommendation
DCM / Water	Distinct Biphasic	High	Preferred. Excellent solubility for the chloride; minimizes hydrolysis.
THF / Water	Semi-Homogeneous	Medium	Use only for polar amines. Increases hydrolysis rate significantly.
Toluene / Water	Distinct Biphasic	Medium	Good for large scale, but lower solubility for some amine HCl salts.
Acetone / Water	Homogeneous	Low	Avoid. High hydrolysis rates observed with benzylic substrates.

Base & pH Control

• Target pH: 9.0 – 10.0.

• Why: pH > 11 promotes rapid hydrolysis and sulfene formation. pH < 8 leaves the amine protonated (inactive).

• Selection: Sodium Carbonate (

  ) is superior to Sodium Hydroxide ( ). The carbonate buffer system naturally maintains pH ~10, preventing the "pH spikes" that cause side reactions.

Experimental Protocols

Protocol A: Standard Biphasic Synthesis (DCM/Water)

Best for: Hydrophobic primary/secondary amines and general screening.

Reagents:

• 1-phenylpropane-1-sulfonyl chloride (1.0 equiv)

• Amine (1.1 equiv)

• Sodium Carbonate (

  ) (2.5 equiv)

• Solvent: Dichloromethane (DCM) / Water (1:1 v/v ratio)

Procedure:

• Preparation: In a round-bottom flask, dissolve 2.5 equiv of

  in water (approx. 5 mL per mmol of substrate).

• Amine Addition: Add the amine (1.1 equiv) to the aqueous base.

  • Note: If the amine is an HCl salt, increase base to 3.5 equiv.

• Organic Phase: Add an equal volume of DCM to the flask. Stir vigorously to create a turbulent emulsion.

• Cooling: Cool the mixture to 0°C using an ice bath.

  • Critical: Low temperature suppresses the hydrolysis of the benzylic sulfonyl chloride.

• Addition: Dissolve 1-phenylpropane-1-sulfonyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise over 15–20 minutes.

  • Reasoning: Slow addition ensures the amine is always in excess relative to the chloride at the interface, favoring amidation over hydrolysis.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup:

  • Separate layers.

  • Extract aqueous layer with DCM (2x).

  • Wash combined organics with 1M HCl (to remove unreacted amine) and Brine.

  • Dry over

    and concentrate.

Protocol B: Homogeneous Synthesis (THF/Water)

Best for: Polar amines (e.g., amino acids, short-chain alcohols) that are insoluble in DCM.

Procedure:

• Dissolve 1.0 equiv of amine and 2.5 equiv of

  (Bicarbonate is milder) in Water.

• Add THF (ratio 1:1 with water).

• Cool to 0°C .

• Add 1-phenylpropane-1-sulfonyl chloride (1.1 equiv - slight excess required due to hydrolysis) dropwise as a solution in THF.

• Monitor pH. If pH drops below 8, add small aliquots of saturated

  to maintain alkalinity.

• Stir at 0°C for 1 hour, then RT for 1 hour.

• Workup: Evaporate THF under reduced pressure. The sulfonamide often precipitates from the remaining aqueous layer. If not, extract with Ethyl Acetate.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / High Acid	Rapid Hydrolysis	1. Lower temperature to -5°C.2. Switch from NaOH to .3. Increase stir rate (mass transfer limitation).
Starting Material Remains	Inactive Amine	The amine may be protonated. Ensure pH is > 9. Check if amine is a weak nucleophile (e.g., aniline).
Stilbene Formation	Elimination	The base is too strong, causing elimination of . Switch to a biphasic system with weaker base ( ).
Oily/Impure Product	Mixed Anhydride	Rare. Ensure all sulfonic acid byproduct is washed away with basic wash (1M NaOH) if product is stable, or recrystallize.

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate Schotten-Baumann protocol based on amine properties.

Safety & Handling

• Lachrymator: 1-phenylpropane-1-sulfonyl chloride is likely a lachrymator (tear gas agent) and corrosive. Handle strictly in a fume hood.

• Pressure: Evolution of

  occurs when using carbonate bases if the reaction mixture is acidified during workup. Vent separators frequently.

• Exotherm: The reaction with amines is exothermic. Dropwise addition is a safety requirement as well as a quality requirement.

References

• Mechanism of Sulfonyl Chloride Hydrolysis

  • Rogne, O. (1972). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B. Link

• Sulfene Intermediates

  • King, J. F., et al. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors. NIH / Canadian Journal of Chemistry. Link

  • Note: This reference explicitly discusses the elimination-addition (sulfene) pathway for alkanesulfonyl chlorides with -hydrogens.
• Vogel, A.I. Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

• 1-Propanesulfonyl Chloride Properties

  • PubChem Compound Summary for CID 66279. Link

Technical Notes & Optimization

Technical Support Center: Purification of 1-Phenylpropane-1-sulfonyl Chloride by Flash Column Chromatography

Welcome to the Technical Support Center for the purification of 1-phenylpropane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the challenges of purifying this reactive intermediate. As a Senior Application Scientist, I've structured this guide to provide not just procedural steps, but also the underlying scientific rationale to empower you to troubleshoot and optimize your purification process effectively.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions encountered when purifying 1-phenylpropane-1-sulfonyl chloride using flash column chromatography.

Q1: Why is flash column chromatography a suitable method for purifying 1-phenylpropane-1-sulfonyl chloride?

Flash column chromatography is a rapid and efficient purification technique ideal for moderately lipophilic compounds like 1-phenylpropane-1-sulfonyl chloride.[1] Its moderate polarity allows for good separation from both non-polar impurities (e.g., starting materials) and highly polar impurities (e.g., the sulfonic acid hydrolysis product) on a normal-phase silica gel column.[2] The speed of flash chromatography is also advantageous for minimizing the on-column residence time, which can reduce the risk of degradation of this reactive molecule.[3]

Q2: What are the primary challenges when purifying sulfonyl chlorides on silica gel?

The main challenge is the inherent reactivity of the sulfonyl chloride group. Standard silica gel is weakly acidic due to the presence of silanol (Si-OH) groups on its surface.[4][5] These acidic sites can catalyze the hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid, which will not elute with non-polar solvents and results in yield loss.[6][7]

Q3: How can I prevent the degradation of 1-phenylpropane-1-sulfonyl chloride on the silica gel column?

To mitigate acid-catalyzed hydrolysis, the silica gel can be deactivated. This is typically achieved by pre-treating the silica gel or including a small amount of a non-nucleophilic organic base, such as triethylamine (TEA), in the mobile phase.[8][9] A common practice is to use an eluent containing 0.5-2% TEA.[10] This neutralizes the acidic silanol groups, creating a more inert stationary phase.[11]

Q4: What is a good starting point for a TLC solvent system for 1-phenylpropane-1-sulfonyl chloride?

Given its structure, 1-phenylpropane-1-sulfonyl chloride is expected to be of moderate polarity. A good starting point for developing a TLC solvent system would be a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[12] Begin with a ratio of 10-20% ethyl acetate in hexanes and adjust the polarity to achieve an Rf value of approximately 0.2-0.4 for the desired compound.[13] This Rf range generally provides optimal separation in flash column chromatography.[10]

Q5: How should I prepare my crude sample for loading onto the column?

The crude 1-phenylpropane-1-sulfonyl chloride should be concentrated from a non-polar, aprotic solvent like dichloromethane or hexanes. For optimal separation, it is best to load the sample onto the column in a minimal amount of the initial mobile phase solvent. If the crude product is not fully soluble in the mobile phase, a "dry loading" technique can be employed. This involves adsorbing the crude material onto a small amount of silica gel, removing the solvent, and then carefully adding the resulting free-flowing powder to the top of the column.[8]

Troubleshooting Guide

Even with a well-planned experiment, issues can arise. This section provides a systematic approach to troubleshooting common problems during the flash column chromatography of 1-phenylpropane-1-sulfonyl chloride.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no recovery of the product	1. On-column degradation: The sulfonyl chloride is hydrolyzing to the sulfonic acid on the acidic silica gel.[14] 2. Product is too polar: The chosen eluent is not polar enough to elute the compound.	1. Deactivate the silica gel: Prepare the mobile phase with 0.5-2% triethylamine (TEA) and use this to slurry pack and run the column.[8][9] 2. Increase eluent polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) in the mobile phase.[12]
Poor separation of product and impurities	1. Inappropriate solvent system: The chosen mobile phase does not provide adequate resolution between the product and impurities. 2. Column overloading: Too much crude material was loaded onto the column.	1. Optimize the solvent system: Experiment with different solvent combinations on TLC to maximize the difference in Rf values (ΔRf).[13] Consider using a different solvent system, such as dichloromethane/hexanes. 2. Reduce the sample load: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.
Product elutes as a broad or tailing peak	1. Interaction with acidic silica: Even with a deactivated column, some interaction can occur, leading to tailing.[10] 2. Inconsistent column packing: An improperly packed column can lead to uneven solvent flow and band broadening.	1. Ensure adequate deactivation: Use a slightly higher concentration of TEA in the mobile phase (e.g., up to 2%). 2. Repack the column: Ensure the silica gel is packed uniformly without any cracks or channels.
A new, very polar spot appears on TLC of collected fractions	On-column hydrolysis: The product is degrading during the chromatography.	Increase the flow rate: A faster flow rate reduces the time the compound spends on the column, minimizing the opportunity for degradation.[3] Ensure dry solvents and silica: Use freshly distilled or anhydrous solvents and dry the silica gel in an oven before use if moisture is suspected.

Experimental Protocol: Flash Column Chromatography of 1-Phenylpropane-1-sulfonyl Chloride

This protocol provides a detailed, step-by-step methodology for the purification of 1-phenylpropane-1-sulfonyl chloride.

1. Materials and Reagents:

• Crude 1-phenylpropane-1-sulfonyl chloride

• Silica gel (230-400 mesh)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Triethylamine (TEA)

• TLC plates (silica gel 60 F254)

• Glass column for flash chromatography

• Pressurized air or nitrogen source

• Collection tubes or flasks

• Rotary evaporator

2. Mobile Phase Preparation:

• Prepare a stock solution of the desired mobile phase. A good starting point is 10% ethyl acetate in hexanes containing 1% TEA (v/v/v). For example, to make 500 mL, combine 445 mL of hexanes, 50 mL of ethyl acetate, and 5 mL of TEA.

3. Column Packing:

• Securely clamp the column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the initial mobile phase.

• Carefully pour the slurry into the column, taking care to avoid air bubbles.

• Gently tap the column to ensure even packing.

• Add a layer of sand to the top of the silica bed to prevent disturbance during solvent addition.

• Pass 2-3 column volumes of the mobile phase through the packed column to equilibrate it.

4. Sample Loading:

• Dissolve the crude 1-phenylpropane-1-sulfonyl chloride in a minimal amount of the initial mobile phase.

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica gel.

5. Elution and Fraction Collection:

• Carefully add the mobile phase to the column.

• Apply gentle pressure using pressurized air or nitrogen to achieve a flow rate of approximately 2 inches/minute.

• Collect fractions in appropriately sized test tubes or flasks.

• Monitor the elution of the product by TLC.

6. TLC Analysis:

• Spot the collected fractions on a TLC plate.

• Develop the TLC plate in the mobile phase.

• Visualize the spots under a UV lamp (254 nm). The product should be UV active due to the phenyl group.

• Combine the fractions containing the pure product.

7. Product Isolation:

• Concentrate the combined pure fractions using a rotary evaporator.

• Place the resulting purified 1-phenylpropane-1-sulfonyl chloride under high vacuum to remove any residual solvent.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the purification of 1-phenylpropane-1-sulfonyl chloride.

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Technical Support Center: A Researcher's Guide to Handling Moisture-Sensitive Sulfonyl Chlorides in High-Throughput Screening

Welcome to the Technical Support Center for High-Throughput Screening (HTS) with moisture-sensitive sulfonyl chlorides. This resource is designed for researchers, scientists, and drug development professionals who are leveraging the synthetic versatility of sulfonyl chlorides in a high-throughput format. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to ensure the success and reproducibility of your screening campaigns.

Sulfonyl chlorides are powerful electrophilic building blocks, essential for the rapid generation of diverse sulfonamide libraries. However, their high reactivity, particularly their sensitivity to moisture, presents a significant challenge in the automated, multi-well plate environment of HTS. This guide provides a comprehensive framework for mitigating these challenges, ensuring the integrity of your reagents and the quality of your screening data.

Part 1: Frequently Asked Questions (FAQs) - The Foundational Knowledge

This section addresses the most common initial questions and concerns regarding the use of sulfonyl chlorides in a screening environment.

Q1: Why are sulfonyl chlorides so sensitive to moisture?

A1: The sulfur atom in a sulfonyl chloride (R-SO₂Cl) is highly electrophilic. Water acts as a nucleophile, attacking this sulfur atom. This leads to a rapid hydrolysis reaction, permanently converting the sulfonyl chloride into the corresponding, and unreactive, sulfonic acid (R-SO₃H) and releasing hydrochloric acid (HCl) as a byproduct. This not only consumes your active reagent but the generated acid can also interfere with your intended reaction.[1]

Q2: What are the tell-tale signs that my sulfonyl chloride library has been compromised by moisture?

A2: There are several indicators of degradation:

• Visual Cues: While many sulfonyl chlorides are colorless, decomposition can sometimes lead to discoloration (e.g., yellowing).[2]

• Inconsistent Screening Results: High variability in hit rates or potencies across a plate or between screening runs is a major red flag.

• Low Reaction Yields: If you are consistently seeing low conversion to your desired sulfonamide product, hydrolysis of the sulfonyl chloride is a likely culprit.

• Analytical Confirmation: The most definitive way is to perform quality control (QC) on your library plates. Techniques like LC-MS or GC-MS can detect the presence of the corresponding sulfonic acid.[3]

Q3: What is the single most critical factor for success when working with sulfonyl chlorides in HTS?

A3: Strict exclusion of atmospheric moisture at every step. This is non-negotiable. From compound storage to plate preparation and the final reaction, maintaining an inert, dry environment is paramount. This is typically achieved using nitrogen or argon gas.[2]

Q4: Can I use DMSO to prepare my sulfonyl chloride stock solutions for HTS?

A4: Yes, Dimethyl Sulfoxide (DMSO) is a common and effective solvent for HTS compound libraries due to its high dissolving power.[4][5] However, it is extremely hygroscopic, meaning it readily absorbs water from the air.[6][7] Therefore, it is absolutely critical to use anhydrous DMSO and to handle it under a dry, inert atmosphere. Even brief exposure to ambient air can introduce enough moisture to compromise your library.[6]

Part 2: Troubleshooting Guide - Navigating Common HTS Failures

When screening results are not as expected, a systematic approach to troubleshooting is essential. This table outlines common problems, their probable causes related to moisture, and actionable solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
High variability in assay signal across the plate ("edge effects")	1. Incomplete plate sealing allowing moisture ingress. 2. Hygroscopic solvent (DMSO) absorbing atmospheric water during plate preparation.[6] 3. Temperature gradients across the plate during incubation.	1. Use chemically resistant sealing mats (e.g., silicone, PTFE-coated) that provide a tight seal for each well.[8][9] 2. Prepare plates in an environment with controlled low humidity, such as a nitrogen-purged glovebox or an automated liquid handler enclosure with inert gas supply.[10] 3. Ensure uniform incubation conditions and allow plates to equilibrate to room temperature before opening.
Low overall hit rate or weak potency of identified hits	1. Systemic degradation of the sulfonyl chloride library due to moisture contamination in the stock solutions. 2. Use of "wet" (non-anhydrous) solvents for dilution or reaction steps.	1. Perform QC on the library stock plates using a suitable analytical method (e.g., LC-MS) to confirm the integrity of the sulfonyl chlorides.[3] 2. Purchase high-quality anhydrous solvents and store them properly under an inert atmosphere. Use fresh aliquots for each screening run.
Irreproducible results between replicate plates	1. Inconsistent environmental control during plate preparation. 2. Variable water content in different batches of solvents or reagents.	1. Standardize the entire workflow, ensuring that all plates are prepared under the same inert conditions for the same duration. 2. Implement a rigorous QC process for all incoming solvents, for example, using Karl Fischer titration to quantify water content.
Assay interference or unexpected side reactions	1. Formation of HCl from sulfonyl chloride hydrolysis, which can alter the pH of the reaction mixture and affect protein stability or assay components.[1] 2. Leaching of chemicals from incompatible plate or seal materials.	1. Include a non-nucleophilic base (e.g., a hindered tertiary amine like diisopropylethylamine) in the reaction buffer to neutralize any in-situ generated HCl. 2. Use microplates made of chemically resistant polymers like polypropylene.[11][12] Avoid polystyrene, which has poor resistance to many organic solvents and reactive chemicals.[1][13][14]

Part 3: Best Practices and Protocols for HTS with Sulfonyl Chlorides

Adhering to a stringent set of protocols is the best way to ensure the integrity of your screening campaign.

Sulfonyl Chloride Library Preparation and Storage

The quality of your screening results is directly dependent on the quality of your compound library.

Protocol for Preparing a Sulfonyl Chloride "Mother Plate"

• Environment Setup: Perform all steps within a glovebox or an automated liquid handler enclosure purged with dry nitrogen or argon to maintain an O₂ level of <50 ppm and a moisture level of <50 ppm.

• Material Selection:

  • Source Plate: Use a 96- or 384-well microplate made of polypropylene.[11][12]

  • Solvent: Use anhydrous DMSO with a water content of <50 ppm.[4]

  • Sulfonyl Chlorides: Use high-purity compounds, ideally from freshly opened containers.

• Plating Procedure:

  • Allow all components (plates, solvent, sulfonyl chloride containers) to equilibrate inside the inert environment for at least 2 hours.

  • Accurately weigh the sulfonyl chlorides and prepare stock solutions in anhydrous DMSO to the desired concentration (e.g., 10 mM).

  • Use an automated liquid handler to dispense the stock solutions into the polypropylene mother plate.

• Sealing and Storage:

  • Immediately seal the plate with a chemically resistant, pierceable sealing mat (e.g., silicone or PTFE-coated).[8][9][15]

  • For short-term storage (< 1 week), store at 4°C.

  • For long-term storage, store at -20°C or -80°C. Minimize freeze-thaw cycles.

Diagram: HTS Library Preparation Workflow

Caption: Workflow for preparing sulfonyl chloride library plates under inert conditions.

Automated Reaction Setup and Quenching

Executing the screen requires careful planning to minimize exposure to air and moisture.

Protocol for a Parallel Sulfonamide Synthesis Screen

• Environment: The entire process should be performed in an automated liquid handling system enclosed within a nitrogen-purged environment.

• Plate Preparation ("Daughter Plate"):

  • In the inert environment, use the automated liquid handler to transfer a small volume (e.g., 1-5 µL) from the "Mother Plate" to a new polypropylene "Daughter Plate".

  • Add your amine substrate and a non-nucleophilic base dissolved in a suitable anhydrous solvent (e.g., acetonitrile, THF).

• Reaction Incubation:

  • Seal the "Daughter Plate" and incubate at the desired temperature with shaking to ensure proper mixing.[16]

• High-Throughput Quenching:

  • Quenching is essential to stop the reaction and neutralize any remaining reactive sulfonyl chloride.

  • Prepare a "Quench Plate" containing a suitable nucleophilic quenching agent. A primary amine like benzylamine or a scavenger resin is often effective.

  • Using the liquid handler, rapidly transfer the contents of the "Daughter Plate" to the "Quench Plate". Alternatively, add the quenching solution directly to the reaction plate.

• Post-Quench Processing:

  • The plate is now "safe" and can be handled outside the inert environment for further workup or direct analysis by methods like LC-MS.

Diagram: Logic for HTS Reaction and Quenching

Caption: Key stages of an automated HTS workflow for sulfonyl chlorides.

Part 4: Quality Control - A Self-Validating System

A robust QC strategy is the cornerstone of trustworthy and reproducible HTS data.

QC Stage	Methodology	Purpose	Frequency
Solvent Purity	Karl Fischer Titration	To quantify water content in all solvents (DMSO, acetonitrile, etc.).	Upon receipt of a new bottle and periodically for opened bottles.
Sulfonyl Chloride Library Integrity	LC-MS or GC-MS	To confirm the identity and purity of the sulfonyl chlorides in the mother plates and detect hydrolysis to sulfonic acid.[3]	Before the first use of a new library and periodically for stored libraries (e.g., every 6 months).
Reaction Progress	UPLC-MS	To analyze a small subset of wells (e.g., a single column) from a test plate to confirm product formation and consumption of starting materials.	During assay development and as a spot-check for large screening campaigns.

References

• Axygen® Impermamat, Chemical Resistant Silicone 96 Round Well Sealing Mat for Deep Well Plates, Nonsterile. Corning. [Link]

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• ArctiSeal™ Microtiter Plate Sealing Mat Closures Archives. ArcticWhite, LLC. [Link]

• Sealing Mat for 96-Well Plates with Square Wells, Piercable. Starlab Group. [Link]

• Investigation of the chemical resistance of sealing systems for PCR Plates, Deepwell Plates and Microplates. Dutscher. [Link]

• PS (Polystyrene) – Chemical Resistance Chart. Darwin Microfluidics. Published September 3, 2024. [Link]

• Expandable Polystyrene Chemical Resistance Tables. Multi-Panels. [Link]

• Hot isopropanol quenching procedure for automated microtiter plate scale 13C-labeling experiments. PubMed. Published May 9, 2022. [Link]

• Chemical resistance of polystyrene foam EPS: limitations regarding interaction with some chemical substances. Eurobud. Published June 14, 2023. [Link]

• Typical Polystyrene Chemical Resistance. K-mac Plastics. [Link]

• Polypropylene Chemical Compatibility Chart. Lab Supplies. [Link]

• High-Throughput Screening Techniques in Catalysis. [Link]

• HTS library plate rejuvenation using a DMSO-rich atmosphere. ResearchGate. Published October 10, 2024. [Link]

• Development of a 100% Dimethyl Sulfoxide (DMSO) Sample Solution for Liquid Handler Performance Verification. American Laboratory. Published June 7, 2013. [Link]

• In situ DMSO hydration measurements of HTS compound libraries. PubMed. Published September 15, 2005. [Link]

• Comprehensive Polypropylene Chemical Compatibility Chart. The Lab Depot. Published July 18, 2024. [Link]

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• Dimethyl Sulfoxide (DMSO). gChem. [Link]

• HTS library plate rejuvenation using a DMSO-rich atmosphere. PubMed. Published October 11, 2024. [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

• The Evolution of High-Throughput Experimentation in Pharmaceutical Development and Perspectives on the Future. ACS Publications. Published May 7, 2019. [Link]

• A Practical Method for the Preparation of Sulfonyl Chlorides and Sulfonamides from Thiols using H2O2‐TAPC Reagent System. ResearchGate. Published August 1, 2019. [Link]

• POLYPROPYLENE Chemical Resistance Guide. IPEX. [Link]

• Rapid parallel generation of a fluorescently barcoded drop library from a microtiter plate using the plate-interfacing parallel encapsulation (PIPE) chip. Lab on a Chip (RSC Publishing). Published November 1, 2022. [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• The essential roles of chemistry in high-throughput screening triage. PMC - NIH. [Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. MDPI. Published May 20, 2023. [Link]

• Polypropylene chemical resistance. Braskem. [Link]

• Superquenching as a detector for microsphere-based flow cytometric assays. PubMed. Published May 15, 2006. [Link]

• Microplate Methods for Measuring Phenolic Content and Antioxidant Capacity in Chickpea: Impact of Shaking. MDPI. Published October 20, 2023. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Chemical Shifts of 1-Phenylpropane-1-sulfonyl Chloride: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the precise characterization of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for structural elucidation. This guide provides an in-depth analysis of the expected 1H NMR chemical shifts for 1-phenylpropane-1-sulfonyl chloride, a compound of interest in synthetic chemistry. In the absence of a publicly available, definitive spectrum for this specific molecule, this guide will leverage established principles of NMR spectroscopy and comparative data from analogous structures to provide a robust predictive analysis.

Understanding the Structural Landscape and its NMR Signature

The structure of 1-phenylpropane-1-sulfonyl chloride dictates a unique electronic environment for each proton, which in turn governs its resonance frequency or chemical shift (δ) in an NMR spectrum. The molecule's key structural features include a phenyl ring, a propyl chain, and a highly electron-withdrawing sulfonyl chloride group directly attached to a benzylic carbon.

The interplay of inductive and anisotropic effects will be the primary determinants of the observed chemical shifts. The sulfonyl chloride group, with its potent electron-withdrawing nature, is expected to significantly deshield adjacent protons, shifting their signals downfield.[1][2] Conversely, the phenyl group's ring current can induce both shielding and deshielding effects depending on the spatial orientation of the protons relative to the aromatic ring.[3]

Predicted 1H NMR Chemical Shifts for 1-Phenylpropane-1-sulfonyl Chloride

Based on these principles and by drawing comparisons with structurally related compounds, we can predict the 1H NMR spectrum of 1-phenylpropane-1-sulfonyl chloride. The analysis will be presented for a standard deuterated chloroform (CDCl3) solvent, a common choice for NMR analysis of organic compounds.[4][5]

Table 1: Predicted 1H NMR Chemical Shifts for 1-Phenylpropane-1-sulfonyl Chloride in CDCl3

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale and Comparative Data
Ha (Benzylic CH)	4.5 - 5.0	Triplet (t)	Directly attached to the electron-withdrawing SO2Cl group and the phenyl ring, leading to significant deshielding. The deshielded multiplet for the protons adjacent to the sulfonyl chloride in butane-1-sulfonyl chloride appears at 3.68 ppm.[6] The additional phenyl group in our target molecule would shift this further downfield.
Hb (Methylene CH2)	2.0 - 2.5	Sextet or Multiplet (m)	Adjacent to the benzylic carbon and a terminal methyl group. Its chemical shift will be influenced by both, but to a lesser extent than Ha.
Hc (Methyl CH3)	0.9 - 1.2	Triplet (t)	The terminal methyl group is furthest from the electron-withdrawing groups and will therefore be the most shielded (upfield). For comparison, the terminal methyl group in n-butyl sulfonyl chloride appears around 1.00 ppm.[7]
Haromatic (Phenyl C6H5)	7.3 - 7.6	Multiplet (m)	Protons on the phenyl ring will appear in the typical aromatic region. The exact pattern will depend on the rotational conformation, but a complex multiplet is expected. For p-toluenesulfonyl chloride, the aromatic protons appear in the 7.3-7.8 ppm range.[8][9]

Comparative Analysis with Alternative Sulfonyl Chlorides

To provide a broader context, it is instructive to compare the predicted spectrum of 1-phenylpropane-1-sulfonyl chloride with experimentally determined data for other sulfonyl chlorides.

Table 2: Comparison of 1H NMR Chemical Shifts for Various Sulfonyl Chlorides in CDCl3

Compound	Proton α to SO2Cl (δ, ppm)	Other Aliphatic Protons (δ, ppm)	Aromatic Protons (δ, ppm)	Reference
1-Phenylpropane-1-sulfonyl chloride (Predicted)	4.5 - 5.0 (t)	2.0-2.5 (m), 0.9-1.2 (t)	7.3 - 7.6 (m)	-
Butane-1-sulfonyl chloride	3.68 (m)	~1.9 (m), ~1.5 (m), ~1.0 (t)	N/A	[6]
p-Toluenesulfonyl chloride	N/A (Benzylic CH3 at ~2.4 ppm)	N/A	7.3-7.8 (two doublets)	[8][9]
α-Toluenesulfonyl chloride	~4.8 (s)	N/A	~7.4 (m)	[10]

This comparison highlights the significant downfield shift of the proton alpha to the sulfonyl chloride group. The presence of a phenyl group at the same carbon in 1-phenylpropane-1-sulfonyl chloride is expected to enhance this deshielding effect compared to a simple alkyl sulfonyl chloride like butane-1-sulfonyl chloride.

Experimental Considerations: Synthesis and Potential Impurities

The synthesis of sulfonyl chlorides can be achieved through various methods, with chlorosulfonation of the corresponding hydrocarbon or oxidation of thiols being common routes.[11][12] A plausible synthesis for 1-phenylpropane-1-sulfonyl chloride could involve the reaction of 1-phenylpropane with chlorosulfonic acid.

Illustrative Synthetic Protocol (Hypothetical):

• Cool a stirred solution of 1-phenylpropane in a suitable inert solvent (e.g., dichloromethane) to 0 °C.

• Slowly add an excess of chlorosulfonic acid dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Carefully quench the reaction by pouring it onto crushed ice.

• Separate the organic layer, wash with cold water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 1-phenylpropane-1-sulfonyl chloride.

It is crucial to be aware of potential side reactions and impurities that may be observed in the 1H NMR spectrum. A common byproduct in chlorosulfonation reactions is the corresponding diaryl sulfone.[11] The presence of unreacted starting material or hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid could also be detected.

Visualizing Structure-Spectrum Relationships

The following diagram illustrates the key structural features of 1-phenylpropane-1-sulfonyl chloride and their influence on the predicted 1H NMR chemical shifts.

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Safety & Regulatory Compliance

1-Phenylpropane-1-sulfonyl chloride proper disposal procedures

As a Senior Application Scientist, I understand that moving beyond the synthesis phase to the proper handling and disposal of reactive reagents is a critical, yet often overlooked, aspect of ensuring a safe and efficient laboratory environment. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 1-phenylpropane-1-sulfonyl chloride, a representative sulfonyl chloride. Our focus is not just on the "how," but the "why," empowering you to manage this and similar reagents with confidence and scientific rigor.

The primary challenge in disposing of 1-phenylpropane-1-sulfonyl chloride stems from its inherent reactivity. The sulfur atom is highly electrophilic due to the presence of two electron-withdrawing oxygen atoms and a chlorine atom.[1] This makes it susceptible to nucleophilic attack, particularly by water, in a process called hydrolysis.

This reaction is often exothermic and sometimes vigorous, producing 1-phenylpropane-1-sulfonic acid and corrosive hydrochloric acid (HCl) gas.[2][3] Understanding this fundamental reactivity is the cornerstone of its safe deactivation and disposal. Any uncontrolled contact with moisture, bases, or alcohols can lead to a hazardous situation.[3][4][5]

Hazard Type	Description	Key Incompatibilities
Corrosivity	Causes severe skin burns and eye damage upon contact.[3][6] Inhalation can irritate the respiratory system.	Moisture, Water, Strong Bases, Alcohols, Strong Oxidizing Agents.[3][4][5][7]
Reactivity	Reacts exothermically with water (hydrolysis) to produce hydrochloric acid and the corresponding sulfonic acid.[2][3]	Violent reactions can occur with strong bases.[3]
Byproducts	Disposal procedures and accidental contact with water generate corrosive and toxic fumes (HCl).[2][3][4]	N/A

Mandatory Personal Protective Equipment (PPE)

A robust PPE strategy is non-negotiable when handling sulfonyl chlorides. The goal is to create a complete barrier against splashes, spills, and vapor inhalation. All handling and disposal operations must be performed inside a certified chemical fume hood.[3][8]

Equipment	Specification	Rationale
Eye & Face Protection	Tightly-fitting safety goggles and a full-face shield.[3]	Protects against splashes of the corrosive reagent and the basic quenching solution, as well as potential exothermic reactions.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.[3] Inspect for damage before each use.	Provides a barrier against direct skin contact, which can cause severe chemical burns.
Body Protection	Chemical-resistant laboratory coat or apron.[3] Fire-retardant material is recommended for larger quantities.	Protects skin and personal clothing from accidental spills and splashes.
Respiratory Protection	Work must be conducted in a certified chemical fume hood.[3]	Prevents inhalation of corrosive vapors of the sulfonyl chloride and the HCl gas produced during neutralization.

Disposal Workflow: A Decision-Based Approach

The correct disposal path for 1-phenylpropane-1-sulfonyl chloride depends on the nature of the waste. The following workflow provides a clear decision-making process to ensure safety and compliance.

Caption: Decision workflow for 1-phenylpropane-1-sulfonyl chloride disposal.

Experimental Disposal Protocols

The following protocols provide step-by-step methodologies for the two primary disposal pathways.

Protocol A: Controlled Neutralization of Small, Uncontaminated Quantities

This protocol is suitable only for small amounts of relatively pure 1-phenylpropane-1-sulfonyl chloride. The guiding principle is a controlled hydrolysis reaction using a weak base to neutralize the resulting acids.

Methodology:

• Preparation: In a certified chemical fume hood, prepare a beaker with a stir bar that is large enough to contain at least 10 times the volume of the sulfonyl chloride to be destroyed.

• Cooling: Place the beaker in an ice-water bath to manage the exothermic nature of the reaction.[8]

• Basic Solution: To the beaker, add a 5-10% aqueous solution of sodium bicarbonate or a dilute (e.g., 2M) solution of sodium hydroxide. Ensure the volume of the basic solution is in significant excess.

• Slow Addition (CRITICAL STEP): With vigorous stirring, slowly and carefully add the 1-phenylpropane-1-sulfonyl chloride to the cold basic solution dropwise via pipette. Never add the basic solution to the sulfonyl chloride. Adding the reagent to the quench solution ensures it reacts immediately and prevents a dangerous accumulation of unreacted material.[8]

• Reaction Monitoring: Observe the reaction. Bubbling (CO₂ evolution if using bicarbonate) and heat generation are expected. Maintain slow addition to keep the reaction under control.

• Completion & pH Check: After the addition is complete, allow the mixture to stir in the ice bath for at least one hour to ensure the reaction has gone to completion.[9] Remove the beaker from the ice bath and let it warm to room temperature. Check the pH of the solution with pH paper or a calibrated meter to ensure it is neutral or slightly basic.

• Final Disposal: Once neutralized, the aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local and institutional regulations.[8]

Protocol B: Management of Contaminated Waste & Spill Residues

Any 1-phenylpropane-1-sulfonyl chloride that is contaminated, of unknown purity, or in large quantities, as well as materials used to clean up spills, must be treated as hazardous waste.[8][10]

Methodology:

• Spill Containment (If applicable): In the event of a spill, evacuate the immediate area. Wearing full PPE, contain the spill by covering it with an inert, non-combustible absorbent material such as sand, diatomaceous earth, or vermiculite.[8][11] Do not use combustible materials like paper towels or sawdust. [8]

• Collection: Carefully collect the absorbed material using spark-proof tools and place it into a designated, properly labeled, and sealable hazardous waste container.[10]

• Packaging Waste Chemical: For direct disposal of the chemical, place the original container into secondary containment (such as a larger, compatible container) to prevent leaks.

• Labeling: Clearly label the waste container as "Hazardous Waste: 1-Phenylpropane-1-sulfonyl chloride," including details of any contaminants.

• Storage and Disposal: Store the sealed container in a designated hazardous waste storage area away from incompatible materials.[12] The waste must be disposed of through an approved and licensed chemical waste disposal plant.[8][10]

Emergency Response Procedures

In the event of accidental exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[11] Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Rinse the mouth thoroughly with water.[6] Do NOT induce vomiting.[6] Seek immediate medical attention.

By adhering to these scientifically-backed procedures, you can ensure the safe and responsible disposal of 1-phenylpropane-1-sulfonyl chloride, protecting yourself, your colleagues, and the environment.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical.
• BenchChem. (2025). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride. BenchChem.
• Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
• EvitaChem. (n.d.). Buy 1-Phenylpentane-1-sulfonyl chloride (EVT-13764917). EvitaChem.
• BenchChem. (n.d.). Technical Support Center: Sulfonyl Chloride Work-up. BenchChem.
• American Chemical Society. (n.d.). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH. ACS Publications.
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. BenchChem.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND. ChemicalBook.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET - Pyridine-3-sulfonyl chloride. Sigma-Aldrich.
• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. NJ.gov.
• Merck Millipore. (n.d.). Safety Data Sheet - Toluene-α-sulphonyl chloride. Merck Millipore.
• Thermo Fisher Scientific. (2011). SAFETY DATA SHEET - 1-Propanesulfonyl chloride. Fisher Scientific.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - 1-Allylcyclopropane-1-sulfonyl chloride. ChemicalBook.
• Princeton University Environmental Health & Safety. (n.d.). Chemical Incompatibility Chart. Princeton University.
• U.S. Environmental Protection Agency. (n.d.). Incompatible Chemicals Storage. EPA.gov.
• BenchChem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. BenchChem.

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